Cas no 171204-22-1 (4-Quinolinecarboxamide,1,2-dihydro-N-(2-methylphenyl)-2-oxo-)

• Product Name: 4-Quinolinecarboxamide,1,2-dihydro-N-(2-methylphenyl)-2-oxo-
• CAS No: 171204-22-1
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 206015
• PubChem ID: 1082717
• Update Time: 2025-04-19

4-Quinolinecarboxamide,1,2-dihydro-N-(2-methylphenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxamide,1,2-dihydro-N-(2-methylphenyl)-2-oxo-
• N-(2-methylphenyl)-2-oxo-1H-quinoline-4-carboxamide
• 1,2-Dihydro-N-(2-methylphenyl)-2-oxo-4-quinolinecarboxamide
• N-(2-methylphenyl)-2-oxo-1,2-dihydroquinoline-4-carboxamide
• 4-Quinolinecarboxamide, 1,2-dihydro-N-(2-methylphenyl)-2-oxo-
• 2-Oxo-N-(o-tolyl)-1,2-dihydroquinoline-4-carboxamide
• AKOS000675922
• AKOS017053425
• 171204-22-1
• BAS 06103944
• Z56776410
• 2-HYDROXY-N~4~-(2-METHYLPHENYL)-4-QUINOLINECARBOXAMIDE
• DTXSID70169032
• Oprea1_302331
• HMS1601A07

• Inchi： 1S/C17H14N2O2/c1-11-6-2-4-8-14(11)19-17(21)13-10-16(20)18-15-9-5-3-7-12(13)15/h2-10H,1H3,(H,18,20)(H,19,21)
• InChI Key： LQZPYSVHMRIOES-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(NC2C=CC=CC1=2)=O)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.105528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.3

Experimental Properties

• PSA: 58.2
• LogP: 2.3